![molecular formula C14H11BrN2 B3295518 2-(4-Bromophenyl)-8-methylimidazo[1,2-a]pyridine CAS No. 888-61-9](/img/structure/B3295518.png)
2-(4-Bromophenyl)-8-methylimidazo[1,2-a]pyridine
Overview
Description
2-(4-Bromophenyl)-8-methylimidazo[1,2-a]pyridine, or 2-BMP, is an organic compound of the pyridine family. It is a derivative of imidazopyridine, which is a heterocyclic aromatic organic compound made up of a five-membered ring with two nitrogen atoms. It is a colorless, crystalline solid that is soluble in polar solvents such as ethanol and water. 2-BMP has several properties that make it useful in scientific research, including its ability to act as a Lewis acid and its low toxicity.
Scientific Research Applications
Synthesis and Chemical Properties
- Ionic Liquid Synthesis : The compound's analog, 3-aminoimidazo[1,2-a]pyridines, can be synthesized using ionic liquids, offering a potential route for synthesizing derivatives of 2-(4-Bromophenyl)-8-methylimidazo[1,2-a]pyridine (Shaabani, Soleimani, & Maleki, 2006).
- Synthesis of Derivatives : Derivatives of 2-methylimidazo[1,2-a]pyridine have been synthesized, indicating the possibility of creating a variety of compounds with the this compound structure (Vilchis-Reyes et al., 2010).
Applications in Material Science
- Fluorescent Properties : Imidazo[1,2-a]pyridine-based compounds have been studied for their fluorescent properties, which could imply applications for this compound in organic electronics or as fluorescent markers (Tomoda, Hirano, Saito, Mutai, & Araki, 1999).
Potential Medical Applications
- Anticonvulsant Properties : Certain imidazo[1,2-a]pyridine derivatives have been synthesized and evaluated for anticonvulsant activity, hinting at the potential medical applications of this compound derivatives (Cesur & Cesur, 1994).
Advanced Research and Development
- Crystal Structure Analysis : The crystal structures of imidazo[1,2-a]pyridine derivatives have been analyzed, which could be relevant for understanding the structural properties of this compound for advanced material or pharmaceutical development (Dhanalakshmi, Ramanjaneyulu, Thennarasu, & Aravindhan, 2018).
properties
IUPAC Name |
2-(4-bromophenyl)-8-methylimidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrN2/c1-10-3-2-8-17-9-13(16-14(10)17)11-4-6-12(15)7-5-11/h2-9H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAJMVAOCLIFBTK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C2)C3=CC=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001235589 |
Source
|
| Record name | 2-(4-Bromophenyl)-8-methylimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001235589 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
888-61-9 |
Source
|
| Record name | 2-(4-Bromophenyl)-8-methylimidazo[1,2-a]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=888-61-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-Bromophenyl)-8-methylimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001235589 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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